Cas no 3120-04-5 (2-Methyl-N-phenylmaleimide)

• Product Name: 2-Methyl-N-phenylmaleimide
• CAS No: 3120-04-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 294857
• PubChem ID: 689222
• Update Time: 2025-10-28

2-Methyl-N-phenylmaleimide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,3-methyl-1-phenyl-
• 1h-pyrrole-2,5-dione,3-methyl-1-phenyl
• 2-Methyl-N-phenylmaleimide
• 3-methyl-1-phenyl-1H-pyrrole-2,5-dione
• 3-Methylphenylmaleimide
• N-phenylcitraconimide
• CHEMBL567621
• 3-METHYL-1-PHENYL-2,5-DIHYDRO-1H-PYRROLE-2,5-DIONE
• DTXSID50351059
• SCHEMBL774452
• EU-0050672
• 3120-04-5
• J-018278
• 3-Methyl-1-phenyl-pyrrole-2,5-dione
• QAVUFFJVZGZJMO-UHFFFAOYSA-N
• 1h-pyrrole-2,5-dione, 3-methyl-1-phenyl-
• starbld0001226
• PD135229
• 3-Methyl-1-phenyl-pyrrole2,5-dione
• n-phenyl-2-methylmaleimide
• 3-methyl-1-phenylpyrrole-2,5-dione
• AKOS001705881
• 2-Methyl-N-phenylmaleimide, 98%
• STK746810

• MDL： MFCD00075111
• Inchi： 1S/C11H9NO2/c1-8-7-10(13)12(11(8)14)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： QAVUFFJVZGZJMO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.05 g/mL at 25 °C(lit.)
• Melting Point: 98-100 °C(lit.)
• Boiling Point: 262-264 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.568(lit.)
• PSA: 37.38000
• LogP: 1.57110
• Solubility: Not determined

2-Methyl-N-phenylmaleimide Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• RTECS：CZ7000000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines